1-(2-Ethoxyphenyl)-3-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(5-fluoro-1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-6-yl)urea
• InChI: InChI=1S/C17H19FN4O4S/c1-4-26-16-8-6-5-7-12(16)19-17(23)20-13-10-15-14(9-11(13)18)21(2)27(24,25)22(15)3/h5-10H,4H2,1-3H3,(H2,19,20,23)
• InChI Key: JEBKKEHBWLCURI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC3=C(C=C2F)N(S(=O)(=O)N3C)C
• Molecular Formula: C17H19FN4O4S
• Molecular Weight: 394.4 g/mol

Description

1-(2-Ethoxyphenyl)-3-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)urea is a useful research compound. Its molecular formula is C17H19FN4O4S and its molecular weight is 394.42. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Ethoxyphenyl)-3-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Ethoxyphenyl)-3-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Orexin Receptor Mechanisms in Compulsive Food Consumption

The compound GSK1059865, related to the mentioned chemical structure, was evaluated for its role in modulating feeding, arousal, stress, and drug abuse through orexin receptors. This study highlighted the potential of selective orexin-1 receptor antagonism in treating binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Spectroscopic and Theoretical Investigation of Fluorescence Effects

Research on 1,3,4-thiadiazole derivatives revealed unique dual fluorescence effects related to specific molecular aggregation and charge transfer phenomena. This study emphasizes the utility of these compounds as fluorescence probes in biological and molecular medicine contexts (Budziak et al., 2019).

Photodegradation of a 1,3,4-thiadiazole-urea Herbicide

A study on the photodegradation of a 1,3,4-thiadiazole-urea herbicide highlighted the potential environmental impact and degradation pathways of such compounds. It provided insights into the chemical stability and environmental fate of thiadiazole-urea derivatives (Moorman et al., 1985).

Anticancer Effects of 1,3,4-thiadiazol-2-yl Urea Derivatives

Research into the anticancer properties of 1,3,4-thiadiazol-2-yl urea derivatives demonstrated their potential as anticancer agents with low toxicity. These findings suggest that such compounds could serve as effective PI3K inhibitors in cancer therapy with reduced side effects (Xie et al., 2015).

Synthesis and Characterization of New Polyureas

A study on the synthesis and characterization of new polyureas derived from 4-(4′-Methoxyphenyl)urazole explored the potential applications of these materials in various industrial and technological fields, highlighting the versatility and utility of urea derivatives in polymer science (Mallakpour et al., 2002).